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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)thiazol-2-amine

CAS No.: 90533-23-6

Cat. No.: B1582292

Get Quote

Executive Summary
4-(3-Chlorophenyl)thiazol-2-amine (CAS: 90533-23-6) is a heterocyclic building block

frequently utilized in medicinal chemistry as a "privileged scaffold" for kinase inhibitors,

adenosine receptor antagonists, and anti-infective agents.[1][2][3] While it serves as a critical

intermediate in drug discovery, its 2-aminothiazole core classifies it as a potential structural

toxicophore.

This technical guide provides a comprehensive toxicological assessment, synthesizing

regulatory hazard data with mechanistic insights into its bioactivation. It is designed to guide

researchers in the safe handling and rigorous biological evaluation of this compound, moving

beyond basic Safety Data Sheet (SDS) parameters to address the underlying mechanisms of

toxicity.

Chemical Identity & Physicochemical Properties
Before assessing toxicity, one must understand the physicochemical drivers of bioavailability

and cellular uptake.
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Property Data

Chemical Name 4-(3-Chlorophenyl)-1,3-thiazol-2-amine

CAS Number 90533-23-6

Molecular Formula C₉H₇ClN₂S

Molecular Weight 210.68 g/mol

LogP (Predicted) ~2.5 – 3.0 (Lipophilic)

Solubility Low in water; Soluble in DMSO, Methanol

Appearance Solid (typically off-white to pale yellow)

Regulatory Hazard Identification (GHS)
Based on current Global Harmonized System (GHS) classifications for this specific substance

and its close analogs, the compound presents acute risks primarily through oral ingestion and

mucous membrane contact.

Signal Word:WARNING

Hazard Class Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[3]

Skin Corrosion/Irritation H315 Causes skin irritation.[3][4]

Serious Eye Damage/Irritation H319 Causes serious eye irritation.

STOT - Single Exposure H335
May cause respiratory

irritation.

Note: As a research chemical, full chronic toxicology data (carcinogenicity, reproductive toxicity)

is often absent from the public domain. The following sections derive potential chronic risks

from the 2-aminothiazole scaffold's known mechanisms.
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Mechanistic Toxicology: The 2-Aminothiazole
Toxicophore
The primary toxicological concern for 4-(3-Chlorophenyl)thiazol-2-amine lies in the

bioactivation of the thiazole ring. While the 3-chlorophenyl substituent improves lipophilicity and

blocks metabolism at the phenyl meta-position, the 2-aminothiazole moiety remains susceptible

to oxidative metabolism.

Metabolic Activation Pathway
Cytochrome P450 enzymes (specifically CYP2E1 and CYP1A2) can oxidize the thiazole ring,

leading to reactive intermediates. These electrophiles can covalently bind to cellular proteins

(haptenization) or deplete glutathione (GSH), leading to oxidative stress.

Key Mechanisms:

S-Oxidation: Formation of thiazole sulfoxides/sulfones.

N-Hydroxylation: Formation of hydroxylamines, which can dehydrate to reactive nitrenium

ions.

Ring Opening: Cleavage of the thiazole ring to release reactive thiourea derivatives.

Diagram: Metabolic Bioactivation Risks
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Caption: Proposed bioactivation pathway of the 2-aminothiazole scaffold leading to cellular

toxicity.

Toxicological Data & Evaluation Protocols
Since specific in vivo LD50 data for CAS 90533-23-6 is often proprietary or extrapolated,

researchers must generate self-validating safety data.
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Acute Toxicity Profile
Oral: Classified as Harmful (H302).[3] Analogous 2-aminothiazoles often show LD50 values

in the range of 300–2000 mg/kg in rodents.

Dermal/Ocular: The free amine group acts as a base, causing irritation to sensitive

membranes.

Experimental Protocol: Cytotoxicity Assessment (MTT
Assay)
To determine the safety window for biological experiments, you must establish the IC50 in your

specific cell line.

Objective: Quantify cellular metabolic activity as an indicator of viability.

Reagents:

Test Compound: 4-(3-Chlorophenyl)thiazol-2-amine (10 mM stock in DMSO).

MTT Reagent: (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Cell Line: HepG2 (liver model) or HEK293 (kidney model).

Step-by-Step Methodology:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h.

Dosing: Prepare serial dilutions of the compound (0.1 µM to 100 µM). Maintain final DMSO

concentration < 0.5%.

Exposure: Treat cells for 48 hours at 37°C.

MTT Addition: Add MTT solution (0.5 mg/mL final) and incubate for 3-4 hours.

Solubilization: Aspirate media and dissolve formazan crystals in DMSO.
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Readout: Measure absorbance at 570 nm.

Analysis: Plot dose-response curve to calculate IC50. Note: If IC50 < 10 µM, the compound

exhibits significant cytotoxicity.

Genotoxicity Evaluation (Ames Test Context)
Aminothiazoles can be mutagenic. The Ames Test (Salmonella typhimurium) is the gold

standard for initial screening.

Alert: The presence of the S9 fraction (metabolic activation system) is critical. Many

aminothiazoles are non-mutagenic without activation but become mutagenic with S9 due to

the formation of reactive metabolites described in Section 3.1.

Safety Assessment Workflow
For drug development professionals, the following workflow ensures a "fail-early" safety

assessment strategy for this scaffold.
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Caption: Step-wise toxicological screening workflow for 2-aminothiazole derivatives.

Handling & Engineering Controls
Given the H335 (Respiratory Irritation) and H302 (Harmful if Swallowed) classifications, strict

containment is required.
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Engineering Controls: Always handle the solid powder inside a fume hood or a biological

safety cabinet to prevent inhalation of dust.

PPE:

Gloves: Nitrile rubber (minimum thickness 0.11 mm).

Eye Protection: Chemical safety goggles (standard safety glasses are insufficient for fine

powders).

Respiratory: If handling large quantities outside a hood, use a P95 or N95 particulate

respirator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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